![molecular formula C19H23N3O4S2 B2835590 butyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate CAS No. 1021230-19-2](/img/structure/B2835590.png)
butyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
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Description
Butyl 2-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C19H23N3O4S2 and its molecular weight is 421.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Compounds with similar structural motifs have been synthesized for their potential biological activities. For instance, derivatives of 2-chloromethyl-3-N-substituted arylthieno(2,3-d)pyrimidin-4-ones and their derivatives have been characterized and screened for central nervous system depressant activity, showing marked sedative action in some cases (Manjunath et al., 1997). Another study focused on the synthesis of novel compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic activities, and showing significant inhibitory activity on COX-2 selectivity (Abu‐Hashem et al., 2020).
Catalytic Activity and Chemical Synthesis
Research has also delved into the synthesis and catalytic activities of palladium complexes with tetrahydropyrimidin-ylidene ligands. These complexes have been tested in the direct arylation of furan, thiophene, and thiazole derivatives, exhibiting moderate to high catalytic activities under specific conditions (Karaca et al., 2015). Furthermore, reactions of 1-amino-5-benzoyl-4-phenyl-1H-pyrimidine-2-one/-thione compounds with ethyl acetoacetate have been studied, offering insights into the synthesis of heterocyclic compounds with potential applications in various fields (Önal et al., 2010).
Anticancer Activity
The synthesis of new heterocycles utilizing thiophene incorporated thioureido substituent as precursors has been explored, with some compounds displaying potent anticancer activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).
Chemical Properties and Reactions
Studies on the basicity of stable carbenes and their reactions offer foundational knowledge on chemical properties that could influence the synthesis and applications of compounds with similar structural elements (Kim & Streitwieser, 2002).
Properties
IUPAC Name |
butyl 2-[(E)-(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S2/c1-3-4-7-26-18(25)14-11-6-5-10(2)8-13(11)28-17(14)20-9-12-15(23)21-19(27)22-16(12)24/h9-10H,3-8H2,1-2H3,(H3,21,22,23,24,27)/b20-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVCFLLJBFGLSHM-AWQFTUOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=C(SC2=C1CCC(C2)C)N=CC3=C(NC(=S)NC3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCOC(=O)C1=C(SC2=C1CCC(C2)C)/N=C/C3=C(NC(=S)NC3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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